Cas no 2751611-66-0 (tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate)

Technical Introduction: Tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate is a specialized carbamate derivative featuring a spiro[2.2]pentane scaffold with a hydroxymethyl functional group. This compound is of interest in synthetic organic chemistry due to its rigid spirocyclic structure, which can impart steric constraints and stability in intermediate applications. The tert-butyloxycarbonyl (Boc) protecting group enhances its utility in peptide synthesis and other multi-step reactions, offering selective deprotection under mild acidic conditions. The hydroxymethyl moiety provides a handle for further functionalization, making it a versatile building block for pharmaceuticals and agrochemicals. Its unique geometry may also contribute to conformational studies in drug design.
tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate structure
2751611-66-0 structure
Product Name:tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate
CAS No:2751611-66-0
MF:C11H19NO3
MW:213.273463487625
CID:6047308
PubChem ID:165649731
Update Time:2025-05-21

tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate
    • EN300-37098674
    • 2751611-66-0
    • Inchi: 1S/C11H19NO3/c1-9(2,3)15-8(14)12-11(7-13)6-10(11)4-5-10/h13H,4-7H2,1-3H3,(H,12,14)
    • InChI Key: XDOUBDNRRCDYQZ-UHFFFAOYSA-N
    • SMILES: OCC1(CC21CC2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate Pricemore >>

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Additional information on tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate

Comprehensive Overview of tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate (CAS No. 2751611-66-0)

tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate (CAS No. 2751611-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of carbamate-protected spiro compounds, which are increasingly explored for their potential in drug discovery, particularly in the development of small molecule therapeutics and proteolysis-targeting chimeras (PROTACs). Its molecular framework combines a spiro[2.2]pentane core with a hydroxymethyl group and a tert-butyl carbamate protecting group, making it a valuable intermediate in synthetic chemistry.

The spiro[2.2]pentane moiety in tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate is a highly strained bicyclic system, which contributes to its reactivity and potential applications in stereoselective synthesis. Researchers are particularly interested in this compound for its ability to introduce three-dimensional complexity into drug-like molecules, a feature that aligns with the growing demand for fragment-based drug design (FBDD). The hydroxymethyl group further enhances its utility by enabling derivatization through click chemistry or other coupling reactions, which are critical for bioconjugation and ligand discovery.

In the context of green chemistry and sustainable synthesis, tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate has been studied for its potential to reduce synthetic steps in complex molecule assembly. Its carbamate protection strategy is compatible with microwave-assisted synthesis and flow chemistry, two techniques that are gaining traction in industrial and academic labs. These methods align with the broader trend toward process intensification and waste minimization, addressing key concerns in modern chemical manufacturing.

Another area of interest is the compound's role in peptidomimetics and macrocyclic drug development. The rigid spiro[2.2]pentane scaffold can mimic peptide backbones, offering a strategy to improve metabolic stability and bioavailability in therapeutic candidates. This has led to its exploration in oncology and central nervous system (CNS) drug research, where conformational restriction is often desirable. Additionally, its tert-butyloxycarbonyl (Boc) group facilitates orthogonal deprotection, a feature valued in solid-phase peptide synthesis (SPPS).

From an analytical perspective, CAS No. 2751611-66-0 has been characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These studies confirm its structural integrity and provide insights into its molecular conformation and intermolecular interactions. Such data are critical for quality control in pharmaceutical production and for guiding further structure-activity relationship (SAR) studies.

In summary, tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate (CAS No. 2751611-66-0) represents a promising building block in medicinal chemistry and material science. Its combination of strain energy, functional group diversity, and synthetic accessibility positions it as a key player in the development of next-generation therapeutics and functional materials. As research continues, this compound is likely to feature prominently in discussions about molecular innovation and drug discovery efficiency.

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